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Compound of Interest

Compound Name: Ethyl 2-amino-2-methylpropanoate

Cat. No.: B073305

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of Ethyl
2-amino-2-methylpropanoate, a versatile building block in organic synthesis and
pharmaceutical development. This document will delve into its molecular characteristics, safety
profile, and handling protocols, offering valuable insights for its application in research and
development.

Section 1: Core Molecular Attributes

Ethyl 2-amino-2-methylpropanoate, a non-proteinogenic a-amino acid ester, serves as a
crucial intermediate in the synthesis of complex molecules. Its structural features, particularly
the quaternary a-carbon, impart uniqgue conformational constraints in peptidic structures. This
compound is available both as a free base and, more commonly, as a hydrochloride salt to
enhance its stability and handling.

Molecular Formula and Structure

The fundamental composition of Ethyl 2-amino-2-methylpropanoate is represented by its
molecular formula. The chemical structure reveals a central quaternary carbon atom bonded to
an amino group, a carboxyl group esterified with an ethyl moiety, and two methyl groups.

Free Base

e Molecular Formula: CeH13NO2[1]
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Hydrochloride Salt
e Molecular Formula: CeH14CINO:2 or CeH13NO2-HCI[2][3][4]
Below is a diagram illustrating the relationship between the free base and its hydrochloride salt.

Relationship between Free Base and HCI Salt

Free Base

Ethyl 2-amino-2-methylpropanoate
CsH13NO2

f

+ HCI - HCI (Base)

Hydrochlpride Salt

Ethyl 2-amino-2-methylpropanoate HCI
CesH14CINO:2

Click to download full resolution via product page

Caption: Conversion between the free base and hydrochloride salt of Ethyl 2-amino-2-
methylpropanoate.

Molecular Weight
The molecular weight is a critical parameter for stoichiometric calculations in chemical
reactions.

Compound Form Molecular Weight ( g/mol )

Free Base 131.17[1]

Hydrochloride Salt 167.63[2][3][4]

Section 2: Identification and Nomenclature
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Accurate identification of chemical compounds is paramount for regulatory compliance and
scientific communication. The Chemical Abstracts Service (CAS) number is a unique identifier
for this substance.

Identifier Free Base Hydrochloride Salt

CAS Number 1113-49-1[1] 17288-15-2[2][3]

) ethyl 2-amino-2-
ethyl 2-amino-2-

IUPAC Name methylpropanoate;hydrochlorid
methylpropanoate
e[?]
2-Amino-2-methylpropionic 2-Aminoisobutyric acid ethyl
Synonyms acid ethyl ester, Ethyl 2- ester hydrochloride, H-Aib-
aminoisobutyrate OEt.HCI[2][5]

Section 3: Physicochemical and Safety Data

Understanding the physicochemical properties and safety hazards is essential for the proper
handling, storage, and use of Ethyl 2-amino-2-methylpropanoate.

Physical Properties

Property Free Base Hydrochloride Salt
Physical Form Liquid Solid
Melting Point Not available 54-56 °C

] 4°C, sealed storage, away
Storage Temperature Store in freezer, under -20°C )
from moisture

Safety and Hazard Information

The hydrochloride salt of Ethyl 2-amino-2-methylpropanoate is classified with specific
hazards according to the Globally Harmonized System (GHS).[2]

e GHS Pictogram:

o GHSO07 (Harmful)
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e Hazard Statements:
o H315: Causes skin irritation[2]
o H319: Causes serious eye irritation[2]
o H335: May cause respiratory irritation[2]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

The following workflow outlines the general safety precautions to be taken when handling this

compound.
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General Safety Workflow for Handling
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\
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Caption: Recommended safety workflow for handling Ethyl 2-amino-2-methylpropanoate.
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Section 4: Applications in Research and
Development

Ethyl 2-amino-2-methylpropanoate and its derivatives are valuable in various fields of
chemical and pharmaceutical research. The presence of the gem-dimethyl group at the a-
carbon introduces significant steric hindrance, which can be exploited to:

 Induce specific secondary structures in peptides: The conformational rigidity of the
aminoisobutyric acid (Aib) residue, for which this compound is a precursor, promotes the
formation of helical structures.

 Increase resistance to enzymatic degradation: The steric bulk can protect adjacent peptide
bonds from cleavage by proteases, thereby enhancing the metabolic stability of peptide-
based drugs.

e Serve as a building block for novel small molecules: It is a key starting material in the
synthesis of various heterocyclic compounds and other complex organic molecules with
potential biological activity.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-amino-2-methylpropanoate-hydrochloride
https://aldlab.com/demo/productShow_id_149393.html
https://precision.fda.gov/ginas/app/ui/substances/457f989c-7b29-4b9f-a52d-d65abfa87059
https://cymitquimica.com/products/IN-DA00AQ5P/ethyl-2-amino-2-methylpropanoate-hydrochloride/
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/ethyl-2-amino-2-ethylbutanoate-modern-organic-synthesis-bp
https://www.benchchem.com/product/b073305#ethyl-2-amino-2-methylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b073305#ethyl-2-amino-2-methylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b073305#ethyl-2-amino-2-methylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b073305#ethyl-2-amino-2-methylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

